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Introduction

Isononyl alcohol (INA) is a nine-carbon primary alcohol that exists as a complex mixture of
branched-chain isomers.[1] It is a colorless liquid with a mild odor, sparingly soluble in water
but miscible with most organic solvents.[1][2] A significant chemical intermediate, isononyl
alcohol is primarily utilized in the synthesis of high molecular weight plasticizers, such as
diisononyl phthalate (DINP), which are essential for imparting flexibility to polyvinyl chloride
(PVC) products.[2][3] Its applications extend to the production of surfactants, lubricants, and as
a solvent in various industrial processes.[4][5] The isomeric composition of isononyl alcohol,
which is dependent on the manufacturing process, significantly influences its physicochemical
properties and final application performance.[1] One of the most well-characterized isomers
present in commercial mixtures is 3,5,5-trimethyl-1-hexanol.[1]

Chemical and Physical Properties
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The properties of isononyl alcohol are a composite of its various isomers. The data presented
below represents typical values found for commercial isononyl alcohol mixtures.
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Property Value Test Method/Source
General
Molecular Formula CoH200 [5]1[6]
Molecular Weight 144.25 g/mol [6]
27458-94-2 (for the isomer
CAS Number _ [61[7]
mixture)
Appearance Clear, colorless liquid [2][5]

Thermal Properties

Boiling Point/Range

193 - 215 °C at 760 mmHg

[2]31[5]

Melting Point

<-30°C

[2](5]

Flash Point

80 - 94 °C (Closed Cup)

(510718l

Autoignition Temperature

~280 °C

[5]

Physical Properties

Density

0.831 - 0.840 g/cm? at 20°C

[5]

Viscosity (Dynamic)

~12.7 - 13.2 mPa-s at 20°C

[2](5]

Vapor Pressure

~2.6 Pa at 20°C

[3]7]

Refractive Index

~1.435 at 25°C

[2][5]

Solubility

Solubility in Water

~0.245 g/L (245 mg/L) at 20°C

[2131[7]

Solubility in Organics

Soluble in most organic

solvents

[2]

Other Properties

Isomer Composition

Mixture of branched C9
alcohols (e.g., methyl-octanols,

dimethyl-heptanols)

[1]
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Synthesis Pathways

The primary industrial route for the production of isononyl alcohol is a multi-step process that
begins with the dimerization of butenes to form a mixture of octene isomers. This is followed by
the hydroformylation (oxo process) of the octenes to produce nonanal isomers, which are then
hydrogenated to yield the final isononyl alcohol product.[4]

Step 1: Dimerization of Butenes to Octenes

The feedstock for isononyl alcohol production is typically a mixed stream of butenes. These
butenes are dimerized to form a complex mixture of C8 olefins (octenes).[9] This process is
often catalyzed by nickel-based catalysts.[10]

Step 2: Hydroformylation of Octenes to Nonanals (Oxo
Process)

The octene isomers are reacted with synthesis gas (a mixture of carbon monoxide and
hydrogen) in the presence of a catalyst to produce C9 aldehydes (nonanals).[1][4] This
reaction, known as hydroformylation or the oxo process, is a cornerstone of industrial organic
synthesis.[11] Two main types of catalysts are used commercially:

o Cobalt Catalysts: Traditional cobalt-based catalysts (e.g., cobalt carbonyls) are effective but
require high temperatures (150-180°C) and pressures (20-35 MPa).[12][13]

e Rhodium Catalysts: Modern processes often utilize rhodium-based catalysts, which are
significantly more active and allow for milder reaction conditions (lower temperatures and
pressures), leading to higher selectivity and fewer byproducts.[12][14][15]

Step 3: Hydrogenation of Nonanals to Isononyl Alcohol

The resulting mixture of nonanal isomers is then hydrogenated to produce the corresponding
isononyl alcohols.[4] This step is typically carried out using a hydrogenation catalyst, such as
nickel, copper, platinum, or palladium, in a fixed-bed reactor.[1] The final isononyl alcohol
product is then purified, usually by distillation.[4]

Experimental Protocols
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Determination of Boiling Point (Based on OECD
Guideline 103)

The boiling point of isononyl alcohol can be determined using several methods, including
ebulliometry, the dynamic method, or distillation.[16][17][18]

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals
the surrounding atmospheric pressure.[16][18]

Apparatus:

o Ebulliometer or distillation apparatus

» Calibrated thermometer or thermocouple
e Heating mantle or oil bath

o Condenser

Procedure (Distillation Method Summary):

Place a measured volume of the isononyl alcohol sample into the distillation flask.

e Add boiling chips to ensure smooth boiling.

o Assemble the distillation apparatus, ensuring the thermometer bulb is positioned correctly to
measure the temperature of the vapor.

e Begin heating the flask at a controlled rate.

o Record the temperature at which the first drop of condensate falls from the condenser (initial
boiling point).

o Continue distillation and record the temperature range over which the liquid distills.

» Correct the observed boiling point to standard atmospheric pressure (101.325 kPa).
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Determination of Kinematic Viscosity (Based on ASTM
D445)

This method measures the time for a volume of liquid to flow under gravity through a calibrated
glass capillary viscometer.[19][20]

Principle: Kinematic viscosity is determined by measuring the flow time of a liquid through a
capillary. The dynamic viscosity can be calculated by multiplying the kinematic viscosity by the
density of the liquid.[20]

Apparatus:

Calibrated glass capillary viscometer (e.g., Ubbelohde type)

Constant temperature water bath with precise temperature control (+0.02°C)[21]

Stopwatch or automated timing device

Calibrated thermometer

Procedure Summary:

Select a viscometer with a capillary size appropriate for the expected viscosity of the
isononyl alcohol.

 Filter the sample to remove any particulate matter.

o Charge the viscometer with the sample and place it in the constant temperature bath,
ensuring it is vertically aligned.

e Allow the sample to reach thermal equilibrium (typically 30 minutes).[21]

» Using suction, draw the liquid up through the capillary to a point above the upper timing
mark.

» Release the suction and measure the time it takes for the meniscus of the liquid to pass from
the upper to the lower timing mark.
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» Repeat the measurement to ensure reproducibility.

» Calculate the kinematic viscosity by multiplying the average flow time by the calibration
constant of the viscometer.

Determination of Flash Point (Based on ASTM D93 -
Pensky-Martens Closed Cup)

This method is used to determine the flash point of petroleum products and other liquids, and is
suitable for isononyl alcohol.[8][22][23]

Principle: The flash point is the lowest temperature at which the application of an ignition
source causes the vapors of the sample to ignite under specified conditions.[24]

Apparatus:

e Pensky-Martens closed-cup tester (manual or automated)

Heating source

Stirrer

Ignition source (gas flame or electric igniter)

Calibrated thermometer

Procedure Summary:

 Fill the test cup with the isononyl alcohol sample to the specified level.
o Place the lid on the cup and insert the thermometer and ignition source.
e Begin heating the sample at a slow, constant rate while stirring.[8]

o At prescribed temperature intervals, apply the ignition source by dipping it into the vapor
space of the cup. Stirring is momentarily stopped during the application of the ignition
source.[24]
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e The flash point is the lowest temperature at which a distinct flash is observed inside the cup.

» Record the flash point and the barometric pressure. Correct the observed flash point to
standard atmospheric pressure.

Mandatory Visualizations

Overall Synthesis Pathway of Isononyl Alcohol
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Caption: General workflow for isononyl alcohol synthesis.
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Experimental Workflow for Physicochemical Property Determination
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Caption: Workflow for key property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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